Cas no 321553-53-1 (1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)
321553-53-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
CAS No:321553-53-1
MF:C17H19F3N2OS
MW:356.40577340126
CID:1450847
PubChem ID:1473699
Update Time:2025-04-20
1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
- 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- 5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- 5-[(4-tert-butylphenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
- 3F-398S
- AKOS005087524
- 321553-53-1
- 5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
- NZQDHMCRZUUAGT-UHFFFAOYSA-N
- CS-0366840
-
- Inchi: 1S/C17H19F3N2OS/c1-16(2,3)12-7-5-11(6-8-12)10-24-15-13(9-23)14(17(18,19)20)21-22(15)4/h5-9H,10H2,1-4H3
- InChI Key: NZQDHMCRZUUAGT-UHFFFAOYSA-N
- SMILES: S(C1=C(C=O)C(C(F)(F)F)=NN1C)CC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 356.11717
- Monoisotopic Mass: 356.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Melting Point: 60-62°C
- PSA: 34.89
1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC9488-100mg |
5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde |
321553-53-1 | 100mg |
£186.00 | 2023-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437510-1g |
5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde |
321553-53-1 | 90% | 1g |
¥8553.00 | 2024-08-02 |
1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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